4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile

• IUPAC Name: 4-[[(4-hydroxycyclohexyl)amino]methyl]benzonitrile
• InChI: InChI=1S/C14H18N2O/c15-9-11-1-3-12(4-2-11)10-16-13-5-7-14(17)8-6-13/h1-4,13-14,16-17H,5-8,10H2
• InChI Key: HSEHAYCOUMYVKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCC2=CC=C(C=C2)C#N)O
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile, also known as JHU37160, is a chemical compound that has gained significant attention in the field of neuroscience due to its potential therapeutic applications. This compound has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile involves the modulation of the NMDA receptor by binding to a specific site on the receptor known as the glycine site. This binding enhances the activity of the receptor, leading to increased synaptic plasticity and improved learning and memory. Additionally, this compound has been found to have neuroprotective properties, which may be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile has a number of biochemical and physiological effects. These include an increase in synaptic plasticity, improved learning and memory, and neuroprotection. Additionally, this compound has been found to have anti-inflammatory properties, which may be beneficial in the treatment of neuroinflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile is its unique mechanism of action, which makes it a promising candidate for the treatment of various neurological disorders. Additionally, this compound has been found to be relatively safe and well-tolerated in animal studies. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on 4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile. One area of focus is the development of more effective synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other future directions include the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound, as well as the exploration of its potential use in combination with other drugs for the treatment of neurological disorders.
Conclusion:
In conclusion, 4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile is a promising compound that has potential therapeutic applications in the treatment of various neurological disorders. Its unique mechanism of action and neuroprotective properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential limitations.

Scientific Research Applications

4-((((1r,4r)-4-Hydroxycyclohexyl)amino)methyl)benzonitrile has been found to have potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have a unique mechanism of action that involves the modulation of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory.